Cas no 933674-83-0 (1-Difluoromethoxy-4-nitro-2-trifluoromethyl-benzene)

• Product name: 1-Difluoromethoxy-4-nitro-2-trifluoromethyl-benzene
• CAS No: 933674-83-0
• MF: C₈H₄NO₃F₅
• MW: 257.11426
• CID: 1004719
• PubChem ID: 40427118

1-Difluoromethoxy-4-nitro-2-trifluoromethyl-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Difluoromethoxy-4-nitro-2-trifluoromethyl-benzene
• 1-(Difluoromethoxy)-4-nitro-2-(trifluoromethyl)benzene
• 2-difluoromethoxy-5-nitrobenzotrifluoride
• 933674-83-0
• 2-(difluoromethoxy)-5-nitrobenzotrifluoride
• AKOS016016519
• MFCD04972816

• MDL： MFCD04972816
• Inchi： InChI=1S/C8H4F5NO3/c9-7(10)17-6-2-1-4(14(15)16)3-5(6)8(11,12)13/h1-3,7H
• InChI Key： NNSOMFYZAXRBJY-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1[N+](=O)[O-])C(F)(F)F)OC(F)F

Computed Properties

• Exact Mass: 257.01113380g/mol
• Monoisotopic Mass: 257.01113380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55Ų